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Introduction to Isotianil
Isotianil is a novel fungicide belonging to the thiadiazole-carboxamide chemical class.[1] It

operates through a unique mode of action known as host plant defense induction, categorized

under the Fungicide Resistance Action Committee (FRAC) Group P 03.[1][2] Unlike

conventional fungicides that exhibit direct antimicrobial activity, Isotianil acts as a plant

activator.[3][4] It stimulates the plant's innate immune system, leading to Systemic Acquired

Resistance (SAR), which provides broad-spectrum and long-lasting protection against a variety

of pathogens.

A critical characteristic of Isotianil is its lack of direct toxicity to pathogenic fungi and bacteria in

in vitro settings. Instead of inhibiting fungal growth directly, it primes the plant for a more robust

and rapid defense response upon pathogen attack. This is a key consideration for researchers

designing experiments to evaluate its efficacy.
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Isotianil's mechanism involves the activation of the salicylic acid (SA) signaling pathway within

the plant, a crucial component of SAR. Treatment with Isotianil leads to the upregulation of

pathogenesis-related (PR) genes, such as PR1 and NPR1, which serve as markers for SAR

activation. Furthermore, it has been observed to induce the accumulation of defense-related

enzymes like lipoxygenase, phenylalanine ammonia-lyase (PAL), and chitinase. Chitinases are

particularly important as they can directly degrade the chitin in fungal cell walls, thereby

inhibiting pathogen growth and spread within the plant tissue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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